Cas no 1986846-08-5 (5-Amino-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one dihydrochloride)

• Product Name: 5-Amino-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one dihydrochloride
• CAS No: 1986846-08-5
• MF: C₉H₁₃Cl₂N₃O
• MW: 250.125019788742
• CID: 4776491
• Update Time: 2025-05-20

5-Amino-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1,3-dimethyl-1,3-dihydro-2H-benzo[d]imidazol-2-one dihydrochloride
• 2H-benzimidazol-2-one, 5-amino-1,3-dihydro-1,3-dimethyl-, dihydrochloride
• 5-Amino-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one dihydrochloride

• Inchi： 1S/C9H11N3O.2ClH/c1-11-7-4-3-6(10)5-8(7)12(2)9(11)13;;/h3-5H,10H2,1-2H3;2*1H
• InChI Key： NZRNBTSTFMFSGS-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1N(C)C2C=CC(=CC=2N1C)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 231
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-Amino-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one dihydrochloride

Introduction to 5-Amino-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one dihydrochloride (CAS No. 1986846-08-5)

5-Amino-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one dihydrochloride, identified by the CAS number 1986846-08-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic derivative belongs to the benzimidazole family, a class of molecules renowned for their broad spectrum of biological activities. The structural features of this compound, particularly the presence of an amino group and dimethyl substituents, contribute to its unique chemical properties and potential applications in medicinal chemistry.

The benzimidazole core is a privileged scaffold in drug discovery, exhibiting notable efficacy in various therapeutic areas such as anticancer, antiviral, and anti-inflammatory treatments. The specific modifications in 5-Amino-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one dihydrochloride, including the amino and dimethyl groups, enhance its interaction with biological targets, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of novel benzimidazole derivatives as pharmacological agents. The compound 5-Amino-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one dihydrochloride has been studied for its potential role in modulating enzyme activity and inhibiting pathogenic processes. Preliminary studies suggest that this derivative may exhibit inhibitory effects on certain kinases and transcription factors, which are critical in cancer progression and other diseases.

One of the most compelling aspects of this compound is its ability to engage with biological systems through multiple mechanisms. The amino group provides a site for hydrogen bonding interactions, while the dimethyl substituents enhance lipophilicity, allowing for better membrane permeability. These properties make it an attractive candidate for designing small-molecule drugs with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled more efficient screening of benzimidazole derivatives for their biological activity. Virtual screening techniques have been employed to identify potential binding pockets and optimize the structure of 5-Amino-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one dihydrochloride for enhanced potency and selectivity. These computational approaches have accelerated the drug discovery process and have led to the identification of several promising candidates for further experimental validation.

The synthesis of 5-Amino-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the amino group at the 5-position and the dimethyl groups at the 1-position are critical steps that determine the final properties of the compound. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that subsequent biological evaluations are performed on high-quality material.

Biological evaluation of 5-Amino-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one dihydrochloride has focused on its interaction with target proteins and enzymes. Initial assays have shown promising results in inhibiting certain kinases associated with cancer cell proliferation. Additionally, studies have explored its potential as an antiviral agent by examining its effects on viral protease inhibition. These findings highlight the versatility of this compound and its potential applications in multiple therapeutic areas.

The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. Solubility is a critical factor in drug delivery systems, as it affects bioavailability and therapeutic efficacy. The improved solubility provided by the dihydrochloride salt form opens up possibilities for developing novel drug formulations that could enhance patient compliance and treatment outcomes.

In conclusion,5-Amino-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one dihydrochloride (CAS No. 1986846-08-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As our understanding of molecular interactions continues to grow,5-Amino-1,3-dimethyl-1,3-dihydro-2H-benzimidazol -2-one dihydrochloride holds great potential as a lead compound for new therapeutic agents targeting various diseases.